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Compound of Interest

Compound Name: Mesaconitine (Standard)

Cat. No.: B15559537 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the Certificate of Analysis (CoA) for the

mesaconitine standard. Mesaconitine is a highly toxic diterpenoid alkaloid found in plants of the

Aconitum genus.[1] As a reference standard, its purity and identity are critical for accurate

analytical and pharmacological studies. This document outlines the key analytical data,

experimental protocols, and quality control workflows associated with ensuring the quality of a

mesaconitine standard.

Quantitative Data Summary
The following tables summarize the typical quantitative data presented in a Certificate of

Analysis for a mesaconitine standard.

Table 1: Identification and Physical Properties
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Parameter Specification

Chemical Name

(1α,3α,6α,14α,15α,16β)-1,6,16-Trimethoxy-4-

(methoxymethyl)-20-methyl-aconitane-

3,8,13,14,15-pentol 8-acetate 14-benzoate

CAS Number 2752-64-9[2]

Molecular Formula C₃₃H₄₅NO₁₁[2]

Molecular Weight 631.71 g/mol [2]

Appearance White to pale yellow crystalline powder[3]

Melting Point 200-209 °C

Optical Rotation [α]D +30° (in chloroform)

Solubility
Soluble in chloroform; moderately soluble in

methanol and acetone; poorly soluble in water.

Table 2: Purity and Impurity Profile
Analysis Method Result

Purity HPLC ≥ 95.0%

Related Substances HPLC Conforms to specification

Water Content Karl Fischer Titration ≤ 1.0%

Residual Solvents GC-HS Conforms to specification

Table 3: Spectroscopic Data for Structural Confirmation
Technique Data

Mass Spectrometry (MS)
Conforms to structure, showing characteristic

fragmentation.

¹H Nuclear Magnetic Resonance (¹H NMR) Conforms to structure.

Infrared Spectroscopy (IR) Conforms to structure.
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Experimental Protocols
Detailed methodologies for the key analytical experiments are provided below.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
This method is used to determine the purity of the mesaconitine standard by separating it from

any potential impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: Welchrom C18 (4.6 mm × 250 mm, 5 μm) or equivalent.[4]

Mobile Phase: A gradient or isocratic mixture of acetonitrile and a buffer solution. A typical

mobile phase could be a mixture of acetonitrile and 0.03% tetrabutylammonium hydroxide

(adjusted to pH 9.74 with glacial acetic acid) in a 58:42 ratio.[4] Another reported mobile

phase is methanol, water, chloroform, and triethylamine (700:300:10:1 v/v/v/v).

Flow Rate: 1.0 mL/min.[4]

Detection Wavelength: 230 nm or 254 nm.[4]

Injection Volume: 20 µL.

Procedure: A standard solution of mesaconitine is prepared in a suitable solvent (e.g.,

methanol). The sample is injected into the HPLC system, and the chromatogram is recorded.

The purity is calculated based on the area of the mesaconitine peak relative to the total area

of all peaks.

Mass Spectrometry (MS) for Identity Confirmation
Mass spectrometry is employed to confirm the molecular weight and fragmentation pattern of

mesaconitine, thus verifying its identity.

Instrumentation: A mass spectrometer, often coupled with a liquid chromatography system

(LC-MS). Electrospray ionization (ESI) is a common ionization technique.
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Ionization Mode: Positive ion mode is typically used.[5][6]

Data Acquisition: Full scan mode to determine the parent ion and product ion scan (MS/MS)

to analyze fragmentation.

Expected Results:

The protonated molecule [M+H]⁺ is observed at m/z 632.[7]

Characteristic fragmentation patterns include the neutral loss of acetic acid (60 Da),

carbon monoxide (28 Da), methanol (32 Da), water (18 Da), and benzoic acid (122 Da).[8]

Procedure: A dilute solution of the mesaconitine standard is infused into the mass

spectrometer. The resulting mass spectrum is analyzed for the presence of the expected

molecular ion and key fragment ions, which are then compared to reference spectra.

¹H Nuclear Magnetic Resonance (¹H NMR) Spectroscopy
for Structural Elucidation
¹H NMR provides detailed information about the chemical structure of mesaconitine, confirming

the arrangement of protons within the molecule.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Solvent: Deuterated chloroform (CDCl₃) or another suitable deuterated solvent.

Procedure: A small amount of the mesaconitine standard is dissolved in the deuterated

solvent. The ¹H NMR spectrum is acquired. The chemical shifts, coupling constants, and

integration of the signals are analyzed and compared to the known spectrum of

mesaconitine to confirm its structure.

Workflow and Pathway Visualizations
The following diagrams illustrate the logical workflow for the quality control of a mesaconitine

standard and a simplified representation of its metabolic pathway.
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1. Raw Material Receipt and Initial Checks

2. Identification and Structural Confirmation

3. Purity and Impurity Analysis

4. Final Review and Certificate Generation

Receipt of Mesaconitine Raw Material

Visual Inspection
(Appearance, Color)

Mass Spectrometry (MS)
(Molecular Weight, Fragmentation)

¹H NMR Spectroscopy
(Structural Confirmation)

Infrared Spectroscopy (IR)
(Functional Groups)

HPLC Purity
(Assay, Related Substances)

Karl Fischer Titration
(Water Content)

GC-Headspace
(Residual Solvents)

Data Review and Compilation

Certificate of Analysis Generation

Click to download full resolution via product page

Workflow for Mesaconitine Standard Certificate of Analysis Generation.
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Mesaconitine

Hydroxylation
(e.g., via CYP3A4/3A5)

Demethylation
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Hydroxylated Metabolites
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Benzoylmesaconine
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Simplified Metabolic Pathway of Mesaconitine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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